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Compound of Interest

1-Isothiocyanato-4-
Compound Name:
phenoxybenzene

cat. No.: B1267209

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of 1-lsothiocyanato-4-phenoxybenzene. The
information is tailored for researchers, scientists, and professionals in the field of drug
development, with a focus on quantitative data, experimental methodologies, and visual
representations of key processes.

Core Physicochemical Properties

1-Isothiocyanato-4-phenoxybenzene, also known as 4-phenoxyphenyl isothiocyanate, is an
organic compound with the chemical formula C13HINOS[1][2]. It belongs to the isothiocyanate
class, characterized by the -N=C=S functional group, which makes it a valuable intermediate in
organic synthesis[3].

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source
1-isothiocyanato-4-

IUPAC Name [1]
phenoxybenzene

CAS Number 3529-87-1 [1][2]

Molecular Formula C13H9NOS [1112]14]

Molecular Weight 227.28 g/mol [1114]

Exact Mass 227.040485 g/mol [1][4]
ZKITXAAKDFPASL-

InChiKey [1][2][4]
UHFFFAOYSA-N

_ C1=CC=C(C=C1)0C2=CC=C(

Canonical SMILES [1]

C=C2)N=C=S
Table 2: Physical and Chemical Characteristics
Property Value Conditions Source
White to off-white .
Appearance . Ambient [2]
solid

Melting Point 42 °C [2]

Boiling Point 143 °C 0.2 Torr [2]

Density 1.11 + 0.1 g/cm3 Predicted [2]

Synthesis and Reactivity

The isothiocyanate group is a versatile electrophile, making 1-Isothiocyanato-4-

phenoxybenzene a useful building block. It readily reacts with nucleophiles, such as primary

amines, to form thiourea derivatives, which are significant in the synthesis of various

biologically active molecules|[3].

While specific protocols for 1-lsothiocyanato-4-phenoxybenzene are not detailed in the

provided results, a general and widely used method for synthesizing aryl isothiocyanates from

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Isothiocyanato-4-phenoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isothiocyanato-4-phenoxybenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730782.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isothiocyanato-4-phenoxybenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730782.htm
https://dev.spectrabase.com/spectrum/L7sxGpoj23w
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isothiocyanato-4-phenoxybenzene
https://dev.spectrabase.com/spectrum/L7sxGpoj23w
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isothiocyanato-4-phenoxybenzene
https://dev.spectrabase.com/spectrum/L7sxGpoj23w
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isothiocyanato-4-phenoxybenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730782.htm
https://dev.spectrabase.com/spectrum/L7sxGpoj23w
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isothiocyanato-4-phenoxybenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730782.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730782.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730782.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730782.htm
https://www.benchchem.com/product/b1267209?utm_src=pdf-body
https://www.benchchem.com/product/b1267209?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-1-isothiocyanato-4-nitrobenzene-properties-applications-and-suppliers
https://www.benchchem.com/product/b1267209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

primary amines involves the use of carbon disulfide[5][6].
Protocol: Synthesis from 4-phenoxyaniline

o Formation of Dithiocarbamate Salt: 4-phenoxyaniline (the corresponding primary amine) is
dissolved in a suitable solvent (e.g., a biphasic system of water and ethyl acetate). An
excess of carbon disulfide and a base (e.g., triethylamine or sodium bicarbonate) are added
to the solution at room temperature[5][6]. The mixture is stirred to form the intermediate
dithiocarbamate salt in situ.

o Decomposition to Isothiocyanate: A decomposition agent is introduced to the reaction
mixture. Common reagents for this step include tosyl chloride or di-tert-butyl dicarbonate
(Boc20) with a catalytic amount of DMAP[5][6].

o Workup and Purification: The reaction progress is monitored by techniques like Thin Layer
Chromatography (TLC). Upon completion, the organic layer is separated, washed with brine,
and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure,
and the crude product is purified, typically by column chromatography, to yield the pure 1-
Isothiocyanato-4-phenoxybenzene.
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General Synthesis Workflow for Aryl Isothiocyanates

Aryl Primary Amine Carbon Disulfide (CS2) Decomposition Agent
(e.g., 4-phenoxyaniline) + Base (e.g., Et3N) (e.g., Tosyl Chloride)
+
\4

Intermediate:
Dithiocarbamate Salt

Decomposition

Final Product:
Aryl Isothiocyanate

Purification
(Chromatography)

Click to download full resolution via product page

General synthesis workflow for aryl isothiocyanates.

The core reactivity of 1-Isothiocyanato-4-phenoxybenzene is centered on the electrophilic
carbon atom of the isothiocyanate group. This allows for nucleophilic addition reactions, which
are fundamental to its application in medicinal chemistry for creating complex molecules[3].
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Core Reactivity of Isothiocyanates

Nucleophile

(e.g., Amine, R'-NH2)

ucleophilic Attack

Isothiocyanate
(R-N=C=S)
Electrophile

Thiourea Derivative
(R-NH-C(S)-NH-R")

Click to download full resolution via product page
Electrophilic nature of the isothiocyanate group.

Spectral Information

Characterization of 1-Isothiocyanato-4-phenoxybenzene is typically performed using
standard spectroscopic methods.

Nuclear Magnetic Resonance (NMR): Both 1H NMR and 13C NMR data are available for
this compound.[1][4] 13C NMR is particularly useful for identifying the characteristic signal of
the isothiocyanate carbon.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the isothiocyanate
functional group through its strong and characteristic asymmetric stretching vibration,
typically observed in the 2000-2200 cm~1 region.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and

fragmentation pattern of the compound][7].
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Biological Activity and Potential Applications

Isothiocyanates (ITCs) as a class are known for a wide range of biological activities, including
anticancer and antimicrobial properties[8][9]. Natural ITCs like sulforaphane and phenethyl
isothiocyanate (PEITC) have been extensively studied for their chemopreventive effects[8][10].

While specific biological studies on 1-Isothiocyanato-4-phenoxybenzene are not detailed in
the search results, its structural class suggests potential for similar activities. The mechanisms
of action for related ITCs often involve the induction of apoptosis, modulation of cell cycle
arrest, and interaction with key cellular signaling pathways[10][11].

Based on the known mechanisms of other isothiocyanates, a potential signaling pathway for
the anticancer activity of 1-Isothiocyanato-4-phenoxybenzene could involve the following
steps:

¢ Induction of Oxidative Stress: Generation of reactive oxygen species (ROS) within cancer
cells.

e Modulation of Signaling Pathways: Inhibition of pro-survival pathways like PI3K/Akt and
activation of pro-apoptotic pathways such as MAPKs (p38, JNK)[10].

¢ Induction of Apoptosis: Triggering programmed cell death through both intrinsic
(mitochondrial) and extrinsic pathways[10].

o Nrf2 Pathway Activation: Upregulation of antioxidant response element (ARE)-mediated
genes, such as heme oxygenase-1 (HO-1), which can have protective effects in normal cells
but complex roles in cancer cells[12].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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